Cas no 5408-10-6 (5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid)

5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid is a pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features both ethoxycarbonyl and carboxylic acid functional groups, enabling versatile reactivity for further derivatization. The compound serves as a key intermediate in the preparation of heterocyclic compounds, particularly those with potential biological activity. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for medicinal chemistry applications. The presence of substituents at the 2,4-positions enhances steric control in subsequent reactions, improving selectivity in synthetic pathways. This compound is particularly valuable in the development of pyrrole-based scaffolds for drug discovery.
5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid structure
5408-10-6 structure
Product Name:5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
CAS No:5408-10-6
MF:C10H13NO4
MW:211.214523077011
MDL:MFCD00097477
CID:939603
PubChem ID:223279
Update Time:2025-05-25

5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
    • 5-(ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid(SALTDATA: FREE)
    • 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-diMethyl-, 2-ethyl ester
    • 3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID 2-ETHYL ESTER
    • 2,4-Dimethyl-3-carboxy-5-ethoxycarbonyl-pyrrol
    • 2,4-Dimethyl-5-ethoxycarbonyl-3-carbonsaeure-pyrrol
    • 2-Ethoxycarbonyl-3,5-dimethyl-1H-pyrrole-3-carboxylic acid
    • 3,5-Dimethyl-p
    • 3,5-dimethyl-pyrrole-2,4-dicarboxylic acid-2-ethyl ester
    • 5-(ethoxycarbonyl)-2,4-dimethylpyrrole-3-carboxylic acid
    • CBMicro_027013
    • NSC10764
    • BS-38152
    • CCG-202848
    • 5-ethoxycarbonyl-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
    • NSC-10764
    • 2-ethoxycarbonyl-3,5-dimethylpyrrole-4-carboxylic acid
    • Oprea1_869151
    • VZZQCXPDRSMKPM-UHFFFAOYSA-N
    • Z56860285
    • MFCD00097477
    • AB00091582-01
    • 5408-10-6
    • NCGC00245471-01
    • MLS000068563
    • SB62753
    • SR-01000596892
    • SCHEMBL11829885
    • AKOS000271119
    • SMR000122951
    • BIM-0026923.P001
    • EU-0033264
    • CHEMBL1490912
    • NSC26648
    • 2,4-Dimethyl-5-ethoxycarbonylpyrrol-3-carboxylic acid
    • 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid #
    • Oprea1_059064
    • NSC-26648
    • STK792996
    • DTXSID80202409
    • 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylicacid
    • NSC 26648
    • SR-01000596892-1
    • NSC 10764
    • EN300-04127
    • MDL: MFCD00097477
    • Inchi: 1S/C10H13NO4/c1-4-15-10(14)8-5(2)7(9(12)13)6(3)11-8/h11H,4H2,1-3H3,(H,12,13)
    • InChI Key: VZZQCXPDRSMKPM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)C(C(=O)O)=C(C)N1)=O

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • PSA: 79.39
  • LogP: 1.50640

5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid Pricemore >>

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Additional information on 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid

Comprehensive Overview of 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 5408-10-6)

5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 5408-10-6) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring an ethoxycarbonyl group and a carboxylic acid moiety, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, material science, and specialty chemicals.

The growing interest in pyrrole-based compounds has surged in recent years, driven by their potential in developing novel therapeutics and functional materials. Searches for "pyrrole derivatives in drug design" or "CAS 5408-10-6 applications" reflect the compound's relevance in modern chemistry. Its structural flexibility allows for modifications that can enhance bioavailability or target-specific interactions, making it a hotspot for innovation in medicinal chemistry.

From a synthetic perspective, 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid serves as a precursor for more complex molecules. Its carboxylic acid group enables coupling reactions, while the ethoxycarbonyl functionality can be hydrolyzed or transformed into other esters. These properties align with the increasing demand for "green chemistry alternatives" and "sustainable synthesis routes," as industries seek eco-friendly methods to reduce waste and energy consumption.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound. Quality control remains a critical topic, with queries like "purity standards for CAS 5408-10-6" frequently appearing in scientific forums. Proper storage conditions—typically in a cool, dry environment—are essential to maintain its stability, as moisture or prolonged exposure to light may degrade the material.

In the context of intellectual property, patents involving 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid often focus on its role in creating antimicrobial or anti-inflammatory agents. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy gaining traction amid rising antibiotic resistance and chronic disease prevalence.

As the scientific community continues to explore heterocyclic chemistry, compounds like CAS 5408-10-6 will remain pivotal. Future research may uncover novel applications in catalysis or nanotechnology, further solidifying its importance in both academic and industrial settings.

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